Cas no 1804663-56-6 (6-Chloro-4-(difluoromethyl)-3-iodopyridine-2-carboxylic acid)

• Product Name: 6-Chloro-4-(difluoromethyl)-3-iodopyridine-2-carboxylic acid
• CAS No: 1804663-56-6
• MF: C₇H₃ClF₂INO₂
• MW: 333.458500146866
• CID: 4867435
• Update Time: 2025-07-02

6-Chloro-4-(difluoromethyl)-3-iodopyridine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 6-Chloro-4-(difluoromethyl)-3-iodopyridine-2-carboxylic acid

• Inchi： 1S/C7H3ClF2INO2/c8-3-1-2(6(9)10)4(11)5(12-3)7(13)14/h1,6H,(H,13,14)
• InChI Key： UGYGFJGEKGECHA-UHFFFAOYSA-N
• SMILES： IC1C(C(=O)O)=NC(=CC=1C(F)F)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 232
• XLogP3: 2.9
• Topological Polar Surface Area: 50.2

Additional information on 6-Chloro-4-(difluoromethyl)-3-iodopyridine-2-carboxylic acid

Introduction to 6-Chloro-4-(difluoromethyl)-3-iodopyridine-2-carboxylic acid (CAS No. 1804663-56-6)

6-Chloro-4-(difluoromethyl)-3-iodopyridine-2-carboxylic acid (CAS No. 1804663-56-6) is a sophisticated heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. Its unique structural features, comprising a pyridine core substituted with chloro, difluoromethyl, and iodo groups, make it a valuable scaffold for the development of novel bioactive molecules. The compound’s molecular architecture not only contributes to its distinct chemical properties but also opens up diverse possibilities for its application in drug discovery and synthetic chemistry.

The significance of this compound lies in its potential as a key intermediate in the synthesis of more complex pharmaceutical agents. The presence of multiple substituents on the pyridine ring allows for selective functionalization, enabling chemists to tailor the molecule’s pharmacological profile. This flexibility is particularly crucial in medicinal chemistry, where precise molecular modifications can enhance binding affinity, metabolic stability, and overall therapeutic efficacy.

In recent years, there has been a growing interest in exploring the pharmacological potential of pyridine derivatives. Pyridines are well-documented motifs in many clinically approved drugs due to their ability to interact with biological targets such as enzymes and receptors. The specific substitution pattern of 6-Chloro-4-(difluoromethyl)-3-iodopyridine-2-carboxylic acid positions it as a promising candidate for further investigation in this domain.

One of the most compelling aspects of this compound is its potential application in the development of kinase inhibitors. Kinases are enzymes that play a pivotal role in numerous cellular processes, making them attractive targets for therapeutic intervention. The structural features of 6-Chloro-4-(difluoromethyl)-3-iodopyridine-2-carboxylic acid, particularly the electron-withdrawing effects of the chloro and difluoromethyl groups, could enhance its interaction with kinase active sites. This has been supported by preliminary computational studies suggesting favorable binding affinities with certain kinase families.

Moreover, the iodo substituent on the pyridine ring provides a handle for further chemical manipulation through cross-coupling reactions such as Suzuki or Stille couplings. These reactions are widely employed in drug synthesis to introduce aryl or vinyl groups, which can be further elaborated into more complex pharmacophores. The ability to easily append additional functional groups makes 6-Chloro-4-(difluoromethyl)-3-iodopyridine-2-carboxylic acid a versatile building block for medicinal chemists.

Recent advancements in synthetic methodologies have also highlighted the utility of this compound. For instance, modern catalytic systems have enabled more efficient and selective transformations at the pyridine core. These improvements not only streamline the synthesis but also reduce unwanted byproducts, making the process more sustainable and scalable for industrial applications.

The pharmaceutical industry has shown particular interest in developing small-molecule inhibitors that modulate immune responses. Pyridine derivatives have been explored as immunomodulators due to their ability to interfere with signaling pathways involved in inflammation and immune cell activation. The unique combination of substituents in 6-Chloro-4-(difluoromethyl)-3-iodopyridine-2-carboxylic acid may confer properties that make it an effective tool in this context.

Another area where this compound shows promise is in the treatment of neurological disorders. Neurokinin receptors, which are involved in pain perception and neurotransmission, have been targeted successfully with pyridine-based drugs. The structural features of 6-Chloro-4-(difluoromethyl)-3-iodopyridine-2-carboxylic acid could allow it to interact with these receptors, potentially leading to novel treatments for conditions such as chronic pain or neurodegenerative diseases.

In conclusion, 6-Chloro-4-(difluoromethyl)-3-iodopyridine-2-carboxylic acid (CAS No. 1804663-56-6) represents a fascinating compound with broad applications in pharmaceutical research and drug development. Its unique structural attributes and synthetic versatility position it as a valuable asset for chemists and biologists alike. As ongoing research continues to uncover new therapeutic targets and synthetic strategies, the potential uses for this compound are likely to expand even further.